Cas no 128-59-6 (16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione)

• Product Name: 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione
• CAS No: 128-59-6
• MF: C₃₄H₁₆O₄
• MW: 488.48844909668
• MDL: MFCD00034580
• CID: 36213
• Update Time: 2025-06-28

16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione Chemical and Physical Properties

Names and Identifiers

• 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione
• 16,17-Dihydroxyanthra[9,1,2-cde]-benzo[rst]pentaphene-5,10-dione
• 16,17-dihydroxyviolanthrone
• DIHYDROXYDIBENZANTHRONE
• DIHYDROXYVIOLANTHRONE
• dihydroxyviolanthron
• dihydroxy-violanthron
• 16,17-dihydroxy-violanthron
• 16,17-Dihydroxybenzanthrone
• 16 17-DIHYDROXYDIBENZANTHRONE
• 16,17-dihydroxyviolanthrene-5,10-dione
• 1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-dihydroxy-anthra[

• MDL： MFCD00034580
• Inchi： 1S/C34H16O4/c35-25-13-23-15-5-1-3-7-19(15)33(37)21-11-9-17-18-10-12-22-28-24(16-6-2-4-8-20(16)34(22)38)14-26(36)32(30(18)28)31(25)29(17)27(21)23/h1-14,35-36H
• InChI Key： MGYICCKROPVHMA-UHFFFAOYSA-N
• SMILES： OC1C=C2C3C=CC=CC=3C(C3C=CC4C5=CC=C6C(C7C=CC=CC=7C7C=C(C(C=1C=4C2=3)=C5C=76)O)=O)=O

Computed Properties

• Exact Mass: 488.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 43
• XLogP3: 7.3

Experimental Properties

• Density: 1.1524 (rough estimate)
• Boiling Point: 543.71°C (rough estimate)
• Refractive Index: 1.6400 (estimate)
• PSA: 74.60000
• LogP: 7.57120

16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione Security Information

• Hazardous Material transportation number：3288
• WGK Germany：3
• Safety Instruction： S22; S26; S39
• RTECS：VI7700000
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R22; R41
• Packing Group：II
• Hazard Level：6.1(a)

Additional information on 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione

16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione (CAS No. 128-59-6): An Overview of Its Structure, Properties, and Applications

16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione (CAS No. 128-59-6) is a complex organic compound that belongs to the class of anthraquinones. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. In this article, we will delve into the structural characteristics, physical and chemical properties, and the latest research findings related to this compound.

Structural Characteristics: The molecular formula of 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione is C₃₄H₁₈O₄. The compound features a highly conjugated system with multiple aromatic rings and two hydroxyl groups at positions 16 and 17. The presence of these hydroxyl groups imparts unique chemical reactivity and solubility properties to the molecule. The anthraquinone core is a well-known chromophore that contributes to the compound's characteristic color and photophysical properties.

Physical and Chemical Properties: 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione is a solid at room temperature with a melting point of approximately 350°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound is stable under normal conditions but can undergo various chemical transformations under specific reaction conditions. For instance, it can undergo oxidation or reduction reactions depending on the presence of suitable reagents.

Spectroscopic Properties: The spectroscopic properties of 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione have been extensively studied using techniques such as UV-Visible spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. UV-Visible spectroscopy reveals strong absorption bands in the visible region due to the extensive π-conjugation system. IR spectroscopy confirms the presence of hydroxyl groups through characteristic absorption peaks at around 3400 cm^-1. NMR spectroscopy provides detailed information about the molecular structure and the environment of different functional groups within the molecule.

Biological Activity: Recent research has focused on the biological activity of 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione. Studies have shown that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals. Additionally, it has been investigated for its potential anticancer activity. In vitro studies have demonstrated that 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione can induce apoptosis in cancer cells by disrupting cellular redox balance and activating pro-apoptotic signaling pathways.

Mechanisms of Action: The mechanisms underlying the biological activity of 16,17-Dihydroxyanthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione are not yet fully understood. However, several studies suggest that its antioxidant properties are primarily attributed to the hydroxyl groups at positions 16 and 17. These groups can donate electrons to free radicals, thereby neutralizing their reactive species. Furthermore, the anthraquinone core may play a role in modulating cellular signaling pathways involved in apoptosis and cell cycle regulation.

Potential Applications: Given its unique properties and biological activity, 16,17-Dihydroxyanthra[9,1，2-cde]benzo[rst]pentaphene-5，10-dione has several potential applications in various fields. In medicinal chemistry, it could serve as a lead compound for developing novel therapeutic agents targeting oxidative stress-related diseases such as cancer and neurodegenerative disorders. In materials science, its photophysical properties make it a promising candidate for applications in organic electronics and photovoltaic devices.

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